Cas no 2646-15-3 (Oil Blue N)

• Product Name: Oil Blue N
• CAS No: 2646-15-3
• MF: C₂₄H₃₀N₂O₂
• MW: 378.507206439972
• CID: 255726
• PubChem ID: 75847
• Update Time: 2025-10-16

Oil Blue N Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis(pentylamino)-
• 1,4-bis(pentylamino)anthracene-9,10-dione
• Oil Blue N
• OIL BLUE N C.I. NO. 61555
• OilBlueN,pure10GR
• Amino-quinone
• C.I. Solvent Blue 14
• Ext. D and C Blue No. 5
• oil blue m
• Oil Blue N, pure
• Solvent Blue 14
• 9Y3W2040P1
• 1,4-bis(Pentylamino)-9,10-anthracenedione
• C.I. 61555
• 1,4-Bis(pentylamino)anthraquinone
• EINECS 220-161-2
• NSC 326210
• 2646-15-3
• Q27273372
• NS00021088
• InChI=1/C24H30N2O2/c1-3-5-9-15-25-19-13-14-20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-10,15-16H2,1-2H
• Ext D and C Blue No. 5
• UNII-9Y3W2040P1
• Anthraquinone, 1,4-bis(pentylamino)-
• SCHEMBL439386
• CI SOLVENT BLUE 14
• Miketon Fast Blue Extra
• 9, 1,4-bis(pentylamino)-
• MFCD00001200
• NSC-326210
• NSC326210
• CI 61555
• 1, 4-bis(pentylamino)anthracene-9, 10-dione
• J-016435
• 9,10-Anthracenedione, 1,4-bis(pentylamino)-
• 1,4-Di(amylamino)anthraquinone
• DTXSID8062573
• Anthraquinone,4-bis(pentylamino)-
• AKOS015894791
• HY-W719653
• G77211
• CS-0824596
• DS-020926
• RHGBRYSELHPAFL-UHFFFAOYSA-N

• Inchi： 1S/C24H30N2O2/c1-3-5-9-15-25-19-13-14-20(26-16-10-6-4-2)22-21(19)23(27)17-11-7-8-12-18(17)24(22)28/h7-8,11-14,25-26H,3-6,9-10,15-16H2,1-2H3
• InChI Key： RHGBRYSELHPAFL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=CC(=C21)NCCCCC)NCCCCC)=O

Computed Properties

• Exact Mass: 378.23100
• Monoisotopic Mass: 378.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 7.5
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: Blue powder
• Density: 1.146
• Melting Point: 210 °C
• Boiling Point: 586°Cat760mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.613
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 58.20000
• LogP: 5.81220
• Solubility: Insoluble in water, soluble in ethanol \ methanol \ acetone and other organic solvents, mixed with a small amount of oleic acid, soluble in oil and wax, transparent blue

Oil Blue N Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on Oil Blue N

Professional Introduction to Oil Blue N (CAS No. 2646-15-3)

Oil Blue N, with the chemical identifier CAS No. 2646-15-3, is a compound that has garnered significant attention in the field of chemical and biomedical research due to its unique properties and versatile applications. This dye, belonging to the class of azo dyes, has been widely studied for its potential in various industrial and scientific domains. The molecular structure of Oil Blue N contributes to its distinctive coloration and reactivity, making it a valuable tool in both analytical chemistry and biological staining.

The compound is characterized by its deep blue hue, which arises from the presence of azo groups (-N=N-) in its molecular backbone. These groups are responsible for the strong absorption of light in the visible spectrum, particularly in the red region, which gives Oil Blue N its characteristic color. The synthesis of Oil Blue N typically involves a diazotization reaction followed by coupling with a suitable aromatic compound. This process highlights the compound's versatility as a chromophore in dye manufacturing.

In recent years, Oil Blue N has been explored for its applications in biomedical research. Its ability to bind to specific biological molecules has made it a useful marker in cellular imaging and fluorescence microscopy. Researchers have leveraged its properties to develop novel staining techniques that enhance the visualization of cellular structures and organelles. For instance, Oil Blue N has been employed in studying mitochondrial dynamics, where its fluorescence properties allow for real-time tracking of mitochondrial movement within cells.

Moreover, Oil Blue N has found utility in the field of environmental science. Its affinity for certain metal ions has been utilized in developing sensors for detecting heavy metals in water samples. These sensors are based on the principle of colorimetric changes that occur when Oil Blue N interacts with metal ions, providing a rapid and cost-effective method for environmental monitoring.

The compound's stability under various conditions makes it an attractive candidate for industrial applications as well. It has been used as a pigment in textiles, where its resistance to fading ensures long-lasting coloration. Additionally, Oil Blue N's compatibility with organic solvents has led to its use in ink formulations, contributing to the production of high-quality printing materials.

Recent advancements in nanotechnology have further expanded the potential applications of Oil Blue N. Researchers have incorporated this dye into nanocarriers for drug delivery systems, where its ability to bind with pharmaceutical compounds enhances the targeted release of drugs within the body. This approach has shown promise in improving therapeutic efficacy while minimizing side effects.

The chemical properties of Oil Blue N also make it suitable for use as a fluorescent probe in biochemical assays. Its high quantum yield and stability under various pH conditions have been exploited in developing assays for enzyme activity and protein interactions. These assays provide valuable insights into cellular processes and have been instrumental in drug discovery efforts.

In conclusion, Oil Blue N (CAS No. 2646-15-3) is a multifaceted compound with a wide range of applications across multiple disciplines. Its unique coloration and reactivity make it an invaluable tool in biomedical research, environmental science, and industrial manufacturing. As research continues to uncover new uses for this compound, its significance is likely to grow even further, driving innovation and progress in various scientific fields.